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Compound of Interest

Compound Name: 2-Chloro-1-pentene

Cat. No.: B14668074 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a professional audience

and is not a substitute for a formal Safety Data Sheet (SDS). While compiled from various

sources, specific toxicological data for 2-Chloro-1-pentene is limited in publicly available

literature. Information regarding related compounds is provided for context and should be

interpreted with caution. Always consult the official SDS from the supplier and follow

established laboratory safety protocols.

Chemical and Physical Properties
2-Chloro-1-pentene is a volatile, chlorinated alkene. Its physical and chemical characteristics

are crucial for understanding its potential hazards and for designing safe handling procedures.
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Property Value Source(s)

Molecular Formula C₅H₉Cl [1][2]

Molecular Weight 104.58 g/mol [1][2]

CAS Number 42131-85-1 [1][2]

Appearance Colorless liquid (presumed)
Inferred from similar

compounds

Boiling Point 96 °C at 760 mmHg [1]

Flash Point 3.6 °C [1]

Density 0.891 g/cm³ [1]

Vapor Pressure 50.7 mmHg at 25 °C [1]

Refractive Index 1.4210 [1]

LogP (Octanol/Water Partition

Coefficient)
2.539 [1]

Solubility Insoluble in water
Inferred from LogP and

structure

Hazard Identification and Classification
A definitive GHS classification for 2-Chloro-1-pentene is not readily available in public

databases. However, based on the classification of similar short-chain chlorinated alkenes,

such as 2-chloro-1-propene, and its physical properties (low flash point), a precautionary

classification can be inferred.

Inferred GHS Classification:
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Hazard Class Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation

Aspiration Hazard Category 1
H304: May be fatal if

swallowed and enters airways

Note: This classification is inferred and should be confirmed with supplier-specific information.

NFPA 704 Rating (Estimated):

An official NFPA 704 diamond for 2-Chloro-1-pentene has not been identified. Based on data

for similar pentene and chlorinated alkene structures, a plausible rating would be:

Health (Blue): 2 (Can cause temporary incapacitation or residual injury)

Flammability (Red): 3 (Can be ignited under almost all ambient temperature conditions)

Instability (Yellow): 0 (Normally stable)

Special (White): None

Toxicological Information
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Specific quantitative toxicological data for 2-Chloro-1-pentene, such as LD50 and LC50

values, are not readily available in the reviewed literature. For a constitutional isomer, 1-chloro-

1-pentene (CAS 21450-13-5), an acute inhalation toxicity study in mice reported an LC50 of

198 g/m³[3]. This value should be used for context only, as toxicity can vary significantly

between isomers.

The toxicity of short-chain chlorinated alkenes is generally associated with their reactivity. As

haloalkenes, they are more reactive than their alkane counterparts due to the polar carbon-

halogen bond[4][5].

Potential Health Effects:
Inhalation: Harmful if inhaled. Vapors may cause respiratory tract irritation, with symptoms

such as coughing and shortness of breath. High concentrations may lead to central nervous

system depression[6].

Skin Contact: Harmful in contact with skin. Expected to cause skin irritation, redness, and

dryness. Prolonged contact may lead to dermatitis[7].

Eye Contact: Causes serious eye irritation, characterized by redness, pain, and watering[8].

Ingestion: Harmful if swallowed. May cause gastrointestinal irritation. Aspiration into the

lungs during ingestion or from vomiting may cause chemical pneumonitis, which can be

fatal[9].

Due to the lack of specific data, it is not known whether 2-Chloro-1-pentene is a carcinogen,

mutagen, or reproductive toxin.

Experimental Protocols
While specific experimental studies on 2-Chloro-1-pentene are not available, the following are

summaries of standard OECD guidelines that would be used to assess its toxicological

properties.
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Test OECD Guideline Summary of Methodology

Acute Oral Toxicity 420, 423, or 425

A single dose of the substance

is administered orally to fasted

animals (typically rats). The

animals are observed for up to

14 days for signs of toxicity

and mortality. The LD50 is

calculated, which is the

statistically estimated dose that

would be lethal to 50% of the

test population[8][10][11][12].

Acute Inhalation Toxicity 403

Animals (typically rats) are

exposed to the substance as a

vapor or aerosol in an

inhalation chamber for a

defined period (usually 4

hours). Animals are observed

for up to 14 days for signs of

toxicity and mortality to

determine the LC50[13][14][15]

[16].
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Skin Irritation/Corrosion 404 / 439 (in vitro)

In vivo (404): A small amount

of the substance is applied to

the shaved skin of an animal

(typically a rabbit) under a

patch for up to 4 hours. The

skin is then observed for signs

of irritation (redness, swelling)

over a period of up to 14 days.

In vitro (439): The substance is

applied to a reconstructed

human epidermis (RhE) model.

Cell viability is measured after

exposure to determine if the

substance is an irritant[4][5]

[17][18][19][20][21].

Eye Irritation/Corrosion 405 / 496 (in vitro)

In vivo (405): A small amount

of the substance is instilled

into the eye of an animal

(typically a rabbit). The eye is

observed for up to 21 days for

signs of irritation or damage to

the cornea, iris, and

conjunctiva. In vitro (496): The

substance is applied to a

reconstructed human cornea-

like epithelium (RhCE) model

to assess irritation potential

without animal testing[22][23]

[24][25][26][27][28][29][30].

Signaling Pathways and Reactivity
Specific signaling pathways affected by 2-Chloro-1-pentene have not been elucidated.

However, its toxicity can be inferred from its chemical reactivity as a vinyl chloride. The chlorine

atom attached to a double-bonded carbon is generally unreactive towards nucleophilic

substitution due to resonance, which strengthens the C-Cl bond[31][32][33]. Despite this,
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haloalkenes can still interact with biological macromolecules. The double bond can be a target

for electrophilic addition or oxidation by metabolic enzymes, potentially forming reactive

intermediates like epoxides. These electrophilic intermediates can then react with nucleophilic

sites on proteins and DNA, leading to cellular damage and toxicity.

Potential Bioactivation and Reactivity of 2-Chloro-1-pentene

2-Chloro-1-pentene Metabolic Activation
(e.g., CYP450)

Reactive Electrophilic
Intermediate (e.g., Epoxide)

Nucleophilic Sites on
Biomacromolecules

(Proteins, DNA)

Covalent Adducts &
Cellular Damage

Click to download full resolution via product page

Caption: Potential metabolic activation and covalent binding of 2-Chloro-1-pentene.

Safe Handling and Personal Protective Equipment
(PPE)
Given its high flammability and potential toxicity, strict safety measures are required when

handling 2-Chloro-1-pentene.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber, butyl rubber), a lab coat,

and an apron. Avoid prolonged or repeated skin contact.
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Respiratory Protection: If working outside of a fume hood or if vapors are expected to be

generated, use a NIOSH-approved respirator with an organic vapor cartridge.

Safe Handling Workflow for 2-Chloro-1-pentene

Preparation

Handling

Post-Handling

Review SDS and
Conduct Risk Assessment

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

Verify Engineering Controls
(Fume Hood, Eyewash)

Work within a
Chemical Fume Hood

Ground and Bond
All Equipment

Eliminate Ignition Sources
(Sparks, Flames, Heat)

Store in a Cool, Dry,
Well-Ventilated, Flammable-Rated Area

Dispose of Waste
According to Regulations

Decontaminate Work Area
and Remove PPE
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Click to download full resolution via product page

Caption: Recommended workflow for safely handling 2-Chloro-1-pentene.

First Aid Measures
Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration.

Seek immediate medical attention[6].

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists[7].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention[8].

Ingestion: Do NOT induce vomiting due to the aspiration hazard. Rinse mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical

attention[9].

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam. Water

spray may be ineffective but can be used to cool containers.

Hazards: Highly flammable liquid and vapor. Vapors are heavier than air and may travel to a

source of ignition and flash back. Containers may explode when heated. Hazardous

decomposition products include carbon oxides and hydrogen chloride gas.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release:
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Eliminate all ignition sources.

Evacuate personnel from the area.

Wear appropriate personal protective equipment.

Contain the spill with inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable, sealed container for disposal.

Prevent entry into waterways, sewers, and confined areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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